molecular formula C20H17N3O4S B229831 N-(8-quinolinylsulfonyl)tryptophan

N-(8-quinolinylsulfonyl)tryptophan

Cat. No.: B229831
M. Wt: 395.4 g/mol
InChI Key: RUNODPMUXAFLLN-UHFFFAOYSA-N
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Description

N-(8-Quinolinylsulfonyl)tryptophan is a synthetic tryptophan derivative featuring a sulfonamide group attached to the 8-position of a quinoline ring, which is further linked to the indole nitrogen of tryptophan. Sulfonamide groups are known for their role in enzyme inhibition and improved metabolic stability, suggesting applications in pharmaceuticals or biochemical research .

Properties

Molecular Formula

C20H17N3O4S

Molecular Weight

395.4 g/mol

IUPAC Name

3-(1H-indol-3-yl)-2-(quinolin-8-ylsulfonylamino)propanoic acid

InChI

InChI=1S/C20H17N3O4S/c24-20(25)17(11-14-12-22-16-8-2-1-7-15(14)16)23-28(26,27)18-9-3-5-13-6-4-10-21-19(13)18/h1-10,12,17,22-23H,11H2,(H,24,25)

InChI Key

RUNODPMUXAFLLN-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4

Canonical SMILES

C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)NS(=O)(=O)C3=CC=CC4=C3N=CC=C4

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Tryptophan Derivatives

The following table summarizes key structural analogs of tryptophan, highlighting differences in substituents, synthesis methods, applications, and spectral properties:

Compound Substituent/Modification Synthesis Method Key Applications Key Spectral Data Biological Activity/Notes Reference
N-(8-Quinolinylsulfonyl)Tryptophan 8-Quinolinylsulfonyl group at indole-N Likely sulfonylation of tryptophan with quinoline-8-sulfonyl chloride Hypothesized enzyme inhibition, biochemical probes Not reported in evidence; expected IR: S=O stretch (~1350–1200 cm⁻¹), aromatic C-H (quinoline/indole) Potential antimicrobial or kinase inhibition
N-Acetyltryptophan Acetyl group at indole-N Acetylation of tryptophan using acetic anhydride Pharmaceutical reference standard, protein studies NMR: Acetyl CH₃ (~2.0 ppm), indole H (~7.1–7.6 ppm); IR: C=O stretch (~1650 cm⁻¹) Stabilizes proteins; used in biopharmaceuticals
5-Hydroxy-Tryptophan Hydroxyl group at indole-5 position Biosynthesis or chemical hydroxylation Neurotransmitter precursor (serotonin synthesis) UV-Vis: Strong absorption at ~280 nm; FTIR: -OH stretch (~3300 cm⁻¹) Crosses blood-brain barrier; dietary supplement
Ni(II)-BPB-6-Fluorotryptophan Fluorine at indole-6, Ni(II) complex Fluorination followed by metal coordination PET imaging, chiral separation ¹H-NMR: Fluorine-induced shifts (e.g., indole H downfield); ESR: Metal coordination Enhances metabolic stability for imaging probes
N-Boc-Tryptophan tert-Butoxycarbonyl (Boc) at indole-N Boc protection using di-tert-butyl dicarbonate Peptide synthesis, chiral separation NMR: Boc CH₃ (~1.4 ppm); IR: C=O (~1700 cm⁻¹), Boc C-O (~1250 cm⁻¹) Protects indole-N during solid-phase synthesis

Structural and Electronic Effects

  • Sulfonamide vs. Sulfonamides also exhibit stronger hydrogen-bonding capacity, which may enhance target specificity .
  • Fluorination vs. Hydroxylation : Fluorine’s electronegativity (as in 6-fluorotryptophan) increases metabolic stability and lipophilicity compared to hydroxyl groups, which improve solubility but may reduce membrane permeability .

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